N,6-dimethyl-N-[(1-methylimidazol-2-yl)methyl]-1-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: N,6-dimethyl-N-[(1-methylimidazol-2-yl)methyl]-1-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C17H22N6O/c1-11(2)23-16-14(9-19-23)13(8-12(3)20-16)17(24)22(5)10-15-18-6-7-21(15)4/h6-9,11H,10H2,1-5H3
• InChI Key: HDGDFNJFGXRIEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=NN(C2=N1)C(C)C)C(=O)N(C)CC3=NC=CN3C
• Molecular Formula: C17H22N6O
• Molecular Weight: 326.4 g/mol

Description

N,6-dimethyl-N-[(1-methylimidazol-2-yl)methyl]-1-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide is a complex organic compound that features a pyrazolo[3,4-b]pyridine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,6-dimethyl-N-[(1-methylimidazol-2-yl)methyl]-1-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide typically involves multi-step organic reactions. The process often starts with the preparation of the pyrazolo[3,4-b]pyridine core, followed by the introduction of the imidazole and carboxamide groups. Common reagents used in these reactions include hydrazines, aldehydes, and various catalysts. Reaction conditions may involve heating, refluxing, and the use of inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve large-scale batch or continuous flow processes. These methods would optimize reaction conditions to maximize yield and purity while minimizing costs and environmental impact. Techniques such as crystallization, distillation, and chromatography may be employed for purification.

Chemical Reactions Analysis

Types of Reactions

N,6-dimethyl-N-[(1-methylimidazol-2-yl)methyl]-1-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen to the molecule.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions vary but often involve controlled temperatures and specific solvents to ensure the desired reaction pathway.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a carboxylic acid derivative, while reduction could produce an alcohol.

Scientific Research Applications

N,6-dimethyl-N-[(1-methylimidazol-2-yl)methyl]-1-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism by which N,6-dimethyl-N-[(1-methylimidazol-2-yl)methyl]-1-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Pyrazolo[3,4-b]pyridine derivatives: These compounds share the same core structure but differ in their substituents.

Imidazole-containing compounds: These compounds feature the imidazole ring and are known for their diverse biological activities.

Uniqueness

N,6-dimethyl-N-[(1-methylimidazol-2-yl)methyl]-1-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and potential therapeutic applications.